Cas no 1218789-57-1 (3-Methoxycarbonyl-5-isopropoxyphenylboronic acid, pinacol ester)

3-Methoxycarbonyl-5-isopropoxyphenylboronic acid pinacol ester is a boronic acid derivative widely utilized in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf life and handling convenience, while the methoxycarbonyl and isopropoxy substituents provide versatility in further functionalization. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where controlled coupling of aromatic systems is required. Its crystalline solid form ensures consistent purity and ease of quantification in reaction setups. The balanced electron-withdrawing and donating effects of its substituents contribute to efficient transmetalation, making it a reliable intermediate in complex organic transformations.
3-Methoxycarbonyl-5-isopropoxyphenylboronic acid, pinacol ester structure
1218789-57-1 structure
Product Name:3-Methoxycarbonyl-5-isopropoxyphenylboronic acid, pinacol ester
CAS No:1218789-57-1
MF:C17H25BO5
MW:320.188405752182
MDL:MFCD12546594
CID:827722
PubChem ID:46739689
Update Time:2025-10-12

3-Methoxycarbonyl-5-isopropoxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • 3-Methoxycarbonyl-5-isopropoxyphenylboronic acid, pinacol ester
    • A-5605
    • X1704
    • AKOS016004612
    • Benzoic acid, 3-(1-methylethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
    • Methyl3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • Methyl 3-[(propan-2-yl)oxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • MFCD12546594
    • 3-Methoxycarbonyl-5-isopropoxyphenylboronic acid,pinacol ester
    • 1218789-57-1
    • DB-357106
    • CS-0175453
    • BS-21124
    • methyl 3-propan-2-yloxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • A1-11120
    • 3-Methoxycarbonyl-5-isopropoxyphenylboronic acid pinacol ester
    • DTXSID20675279
    • MDL： MFCD12546594
    • Inchi： 1S/C17H25BO5/c1-11(2)21-14-9-12(15(19)20-7)8-13(10-14)18-22-16(3,4)17(5,6)23-18/h8-11H,1-7H3
    • InChI Key： NGEZKHKRAGECFG-UHFFFAOYSA-N
    • SMILES： O1B(C2C=C(C(=O)OC)C=C(C=2)OC(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 320.18000
  • Monoisotopic Mass: 320.1795041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 53.99000
  • LogP: 2.55960

3-Methoxycarbonyl-5-isopropoxyphenylboronic acid, pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methoxycarbonyl-5-isopropoxyphenylboronic acid, pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M329225-25mg
3-Methoxycarbonyl-5-isopropoxyphenylboronic acid, pinacol ester
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 $92.00 2023-05-17
TRC
M329225-50mg
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M329225-250mg
3-Methoxycarbonyl-5-isopropoxyphenylboronic acid, pinacol ester
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Methyl 3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
 1218789-57-1 95%
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abcr
AB273764-250 mg
3-Methoxycarbonyl-5-isopropoxyphenylboronic acid, pinacol ester; 95%
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 €433.00 2023-04-26
Alichem
A019093272-1g
Methyl 3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
 1218789-57-1 95%
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 $998.00 2023-09-03
Fluorochem
228542-250mg
Methyl 3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
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 ￡288.00 2022-02-28
Fluorochem
228542-1g
Methyl 3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
 1218789-57-1 95%
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 ￡576.00 2022-02-28
abcr
AB273764-250mg
3-Methoxycarbonyl-5-isopropoxyphenylboronic acid, pinacol ester, 95%; .
 1218789-57-1 95%
250mg
 €433.00 2025-04-22

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